Cas no 2680686-62-6 (2-(3-Acetamido-4-nitrophenyl)acetic acid)

• Product Name: 2-(3-Acetamido-4-nitrophenyl)acetic acid
• CAS No: 2680686-62-6
• MF: C₁₀H₁₀N₂O₅
• MW: 238.196802616119
• CID: 5646494
• PubChem ID: 165936660
• Update Time: 2025-06-09

2-(3-Acetamido-4-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-acetamido-4-nitrophenyl)acetic acid
• 2680686-62-6
• EN300-28276485
• 2-(3-Acetamido-4-nitrophenyl)acetic acid

• Inchi： 1S/C10H10N2O5/c1-6(13)11-8-4-7(5-10(14)15)2-3-9(8)12(16)17/h2-4H,5H2,1H3,(H,11,13)(H,14,15)
• InChI Key： KVQXFQXLMWUVPV-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(=C(C=1)NC(C)=O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 238.05897142g/mol
• Monoisotopic Mass: 238.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 112Ų

Additional information on 2-(3-Acetamido-4-nitrophenyl)acetic acid

Introduction to 2-(3-Acetamido-4-nitrophenyl)acetic acid (CAS No. 2680686-62-6)

2-(3-Acetamido-4-nitrophenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680686-62-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a nitro-substituted aromatic ring connected to an acetic acid moiety with an acetamido group at the 3-position, exhibits a unique structural framework that makes it a promising candidate for various biochemical and pharmacological applications.

The molecular structure of 2-(3-Acetamido-4-nitrophenyl)acetic acid consists of a benzene ring substituted with a nitro group at the 4-position and an acetamido group at the 3-position. This configuration imparts distinct electronic and steric properties to the molecule, which can be exploited in drug design and development. The presence of both the nitro and acetamido functional groups suggests potential interactions with biological targets, making this compound a valuable scaffold for medicinal chemists.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with inflammation, cancer, and other diseases. The structural features of 2-(3-Acetamido-4-nitrophenyl)acetic acid make it an attractive candidate for such applications. For instance, the nitro group can participate in hydrogen bonding and hydrophobic interactions, while the acetamido group can serve as a hinge region for binding to specific enzymes or receptors.

One of the most compelling aspects of 2-(3-Acetamido-4-nitrophenyl)acetic acid is its potential as a precursor for the synthesis of more complex pharmacophores. By leveraging its unique structural motifs, researchers can design derivatives that enhance potency, selectivity, and pharmacokinetic properties. This approach has been successfully applied in the development of small-molecule inhibitors targeting various therapeutic areas.

Recent studies have highlighted the importance of aromatic compounds with nitro and acetamido substituents in drug discovery. For example, derivatives of nitroaromatics have shown promise in treating neurodegenerative diseases by modulating oxidative stress and inflammation. Similarly, acetamido-functionalized compounds have been explored for their anti-inflammatory and analgesic effects. The combination of these two functionalities in 2-(3-Acetamido-4-nitrophenyl)acetic acid positions it as a versatile tool for medicinal chemistry research.

The synthesis of 2-(3-Acetamido-4-nitrophenyl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution (SNAr) reactions followed by acetylation or amidation steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the desired molecular framework efficiently.

In terms of biological activity, preliminary studies on 2-(3-Acetamido-4-nitrophenyl)acetic acid have revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated potential inhibitory effects on enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, cellular studies suggest that this compound may exhibit anti-proliferative effects on certain cancer cell lines by interfering with key signaling cascades.

The pharmacokinetic profile of 2-(3-Acetamido-4-nitrophenyl)acetic acid is another critical aspect that needs to be evaluated. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) properties will determine its feasibility as a drug candidate. Computational modeling techniques have been increasingly used to predict these properties before experimental validation, thereby accelerating the drug discovery process.

Future research directions for 2-(3-Acetamido-4-nitrophenyl)acetic acid include exploring its mechanism of action in greater detail and identifying potential therapeutic applications. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to translate preclinical findings into clinical trials. By leveraging interdisciplinary approaches, researchers can unlock the full potential of this compound and develop novel treatments for human diseases.

The impact of 2-(3-Acetamido-4-nitrophenyl)acetic acid extends beyond academic research; it holds promise for industrial applications in pharmaceutical manufacturing. Companies specializing in custom synthesis are increasingly offering services to produce this compound on a larger scale under Good Manufacturing Practices (GMP). This trend underscores the growing recognition of its value in drug development pipelines.

In conclusion,2-(3-Acetamido-4-nitrophenyl)acetic acid (CAS No. 2680686-62-6) is a structurally unique compound with significant potential in pharmaceutical research and development. Its distinctive chemical properties make it an excellent candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule,2-(3-Acetamido-4-nitrophenyl)acetic acid is poised to play a crucial role in advancing modern medicine.